
Carboxy-EG6-undecanethiol: A Comprehensive
Technical Guide for Advanced Research

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carboxy-EG6-undecanethiol

Cat. No.: B561756 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the properties, applications, and

experimental protocols for Carboxy-EG6-undecanethiol, a critical component in the

development of advanced biosensors, drug delivery systems, and functionalized surfaces. This

document is intended for researchers, scientists, and drug development professionals, offering

detailed information to facilitate its use in cutting-edge research.

Core Properties of Carboxy-EG6-undecanethiol
Carboxy-EG6-undecanethiol, with the chemical name 20-(11-

Mercaptoundecanyloxy)-3,6,9,12,15,18-hexaoxaeicosanoic acid, is a versatile alkanethiol that

features a terminal thiol group for robust self-assembly on gold surfaces, a hexa(ethylene

glycol) (EG6) spacer to mitigate non-specific binding, and a terminal carboxylic acid for

covalent immobilization of biomolecules.[1][2][3]

Physical and Chemical Properties
A summary of the known physical and chemical properties of Carboxy-EG6-undecanethiol is
presented in Table 1. While some specific quantitative data such as melting and boiling points

are not readily available in published literature, the provided information is based on safety

data sheets and product specifications.[2][4]
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Property Value Reference(s)

Chemical Name

20-(11-

Mercaptoundecanyloxy)-3,6,9,

12,15,18-hexaoxaeicosanoic

acid

[2]

Synonyms Carboxy-PEG6-C11-thiol

CAS Number 221222-49-7 [2]

Molecular Formula C25H50O9S [2]

Molecular Mass 526.73 g/mol [2]

Physical State Liquid or Solid [2][4]

Appearance Colorless to pale yellow liquid [2]

Odor Pungent [2]

Solubility
Soluble in methanol and

chloroform
[2]

Purity >90% (Typically)

Applications in Research and Development
The unique trifunctional architecture of Carboxy-EG6-undecanethiol makes it an invaluable

tool in various research and development fields. Its primary application lies in the formation of

well-ordered, hydrophilic self-assembled monolayers (SAMs) on gold substrates.[3][5] These

SAMs serve as a stable and functional interface for a multitude of applications.

Biosensor Development
Carboxy-EG6-undecanethiol is extensively used in the fabrication of biosensors, particularly

those based on surface plasmon resonance (SPR) and electrochemical detection.[6][7] The

oligo(ethylene glycol) spacer effectively reduces the non-specific adsorption of proteins and

other biomolecules, leading to improved signal-to-noise ratios and enhanced sensor sensitivity.

[3][5] The terminal carboxyl groups provide a convenient handle for the covalent attachment of

recognition elements such as antibodies, enzymes, and nucleic acids.[3] A notable application
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is in the development of biosensors for glycated hemoglobin (HbA1c), where the SAM is

functionalized with 3-aminophenyl boronic acid to selectively capture the target analyte.[8][9]

[10]

Drug Delivery and Nanoparticle Functionalization
In the realm of drug delivery, Carboxy-EG6-undecanethiol can be used to functionalize gold

nanoparticles, creating biocompatible and target-specific drug carriers. The hydrophilic PEG

linker enhances circulation time by reducing opsonization, while the carboxyl terminus can be

conjugated with targeting ligands or therapeutic agents.

Experimental Protocols
The following sections provide detailed methodologies for the use of Carboxy-EG6-
undecanethiol in forming and functionalizing self-assembled monolayers.

Formation of Self-Assembled Monolayers (SAMs) on
Gold Substrates
This protocol outlines the steps for creating a carboxyl-terminated SAM on a gold surface.

Materials:

Gold-coated substrate

Carboxy-EG6-undecanethiol

Anhydrous ethanol

Piranha solution (7:3 mixture of concentrated H2SO4 and 30% H2O2) or UV/Ozone cleaner

High-purity nitrogen gas

Procedure:

Substrate Cleaning: Thoroughly clean the gold substrate to ensure a pristine surface for

SAM formation. This can be achieved by immersion in Piranha solution for 5-10 minutes
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followed by copious rinsing with deionized water and ethanol, or by treatment with a

UV/Ozone cleaner for 15-20 minutes.

Preparation of Thiol Solution: Prepare a 0.2 mg/mL to 1 mM solution of Carboxy-EG6-
undecanethiol in anhydrous ethanol.[1][5]

SAM Formation: Immerse the cleaned and dried gold substrate into the thiol solution. The

self-assembly process is typically carried out for 18-24 hours at room temperature (25°C).[1]

[5]

Rinsing: After incubation, remove the substrate from the thiol solution and rinse thoroughly

with ethanol to remove non-chemisorbed molecules.

Drying: Dry the SAM-coated substrate under a gentle stream of high-purity nitrogen gas.

Substrate Preparation

SAM Formation Final Steps
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Figure 1: Workflow for the formation of a Carboxy-EG6-undecanethiol self-assembled
monolayer on a gold substrate.

Amine Coupling to Carboxyl-Terminated SAMs
This protocol describes the activation of the terminal carboxyl groups and subsequent coupling

of an amine-containing ligand (e.g., a protein).

Materials:
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Carboxy-EG6-undecanethiol coated substrate

N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

N-Hydroxysuccinimide (NHS)

Activation Buffer (e.g., 2-(N-morpholino)ethanesulfonic acid (MES) buffer, pH 4.5-5.0)

Amine-containing ligand in a suitable coupling buffer (e.g., Phosphate-buffered saline (PBS),

pH 7.4)

Blocking solution (e.g., 1 M ethanolamine, pH 8.5)

Washing buffer (e.g., PBS)

Procedure:

Preparation of Activation Solution: Prepare a solution of 0.4 M EDC and 0.1 M NHS in the

activation buffer.[6][11] This solution should be prepared fresh immediately before use.

Activation of Carboxyl Groups: Immerse the SAM-coated substrate in the EDC/NHS solution

for 15-30 minutes at room temperature.[11][12] This reaction converts the carboxyl groups

into reactive NHS esters.

Rinsing: Briefly rinse the substrate with the activation buffer to remove excess EDC and

NHS.

Ligand Coupling: Immediately immerse the activated substrate in the solution containing the

amine-containing ligand. The incubation time will vary depending on the ligand concentration

and reactivity, but a common starting point is 1-2 hours at room temperature.

Blocking: To deactivate any unreacted NHS esters, immerse the substrate in the blocking

solution for 10-15 minutes.

Final Wash: Thoroughly wash the substrate with the washing buffer to remove any non-

covalently bound molecules. The functionalized surface is now ready for use.
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Figure 2: Signaling pathway for the covalent immobilization of an amine-containing ligand onto
a Carboxy-EG6-undecanethiol SAM.

Safety and Handling
Carboxy-EG6-undecanethiol should be handled in accordance with good laboratory

practices.[2] It is recommended to use personal protective equipment, including gloves and

safety glasses.[2] The material should be stored in a cool, dry, and well-ventilated area, and for

long-term storage, it is advisable to keep it in a freezer at -20°C under a nitrogen atmosphere.

[2]

Conclusion
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Carboxy-EG6-undecanethiol is a highly effective and versatile surface modification agent. Its

well-defined structure provides an ideal platform for the creation of biocompatible and

functional surfaces for a wide range of applications in research and drug development. The

experimental protocols provided in this guide offer a starting point for the successful

implementation of this reagent in your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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